Cas no 67106-44-9 (2-diacetoxyiodobenzoate)

• Product Name: 2-diacetoxyiodobenzoate
• CAS No: 67106-44-9
• MF: C₁₁H₈IO₆
• MW: 363.082096099854
• CID: 965380
• PubChem ID: 44146544
• Update Time: 2025-04-19

2-diacetoxyiodobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-diacetoxyiodobenzoate
• 67106-44-9
• Iodate(1-), bis(acetato-O)(2-carboxylatophenyl)-, potassium
• DTXSID20986130
• 2,3-Bis(acetyloxy)-4-iodobenzoate
• o-Diacetoxyiodobenzoate

• Inchi： 1S/C11H9IO6/c1-5(13)17-9-7(11(15)16)3-4-8(12)10(9)18-6(2)14/h3-4H,1-2H3,(H,15,16)/p-1
• InChI Key： XCSQFGNRXAPLMO-UHFFFAOYSA-M
• SMILES： IC1=CC=C(C(=O)[O-])C(=C1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 362.93656g/mol
• Monoisotopic Mass: 362.93656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.7Ų